Cas no 2034339-01-8 (N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide
• CAS No: 2034339-01-8
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5863941
• PubChem ID: 119101873
• Update Time: 2025-10-29

N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide
• N-({[2,2'-bifuran]-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide
• AKOS026702325
• N-[[5-(furan-2-yl)furan-2-yl]methyl]-2-oxoimidazolidine-1-carboxamide
• N-([2,2'-bifuran]-5-ylmethyl)-2-oxoimidazolidine-1-carboxamide
• F6516-0733
• 2034339-01-8

• Inchi： 1S/C13H13N3O4/c17-12-14-5-6-16(12)13(18)15-8-9-3-4-11(20-9)10-2-1-7-19-10/h1-4,7H,5-6,8H2,(H,14,17)(H,15,18)
• InChI Key： GUBXKMHXVGFLST-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC=C1CNC(N1C(NCC1)=O)=O

Computed Properties

• Exact Mass: 275.09060590g/mol
• Monoisotopic Mass: 275.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Additional information on N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide

Research Briefing on N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide (CAS: 2034339-01-8)

N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide (CAS: 2034339-01-8) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bifuran scaffold and imidazolidine carboxamide moiety, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its pharmacological properties, synthetic pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide involves a multi-step process that includes the functionalization of the bifuran core and subsequent coupling with the imidazolidine carboxamide group. Researchers have optimized the synthetic route to improve yield and purity, as reported in recent publications. The compound's structural features, such as its planar bifuran system and hydrogen-bonding capabilities, contribute to its ability to interact with biological targets, making it a versatile scaffold for medicinal chemistry applications.

In vitro and in vivo studies have demonstrated that N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide exhibits notable activity against specific enzymes and receptors. For instance, it has been identified as a potent inhibitor of certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases and cancer therapy. Additionally, its ability to disrupt PPIs has been investigated in the context of neurodegenerative diseases, where aberrant protein aggregation plays a critical role. Preliminary data indicate that the compound can effectively modulate these interactions, offering a new avenue for therapeutic intervention.

Recent advancements in computational modeling and structure-activity relationship (SAR) studies have further elucidated the binding mechanisms of N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide with its targets. Molecular docking simulations and X-ray crystallography have provided insights into the compound's binding modes, facilitating the design of derivatives with enhanced potency and selectivity. These efforts are supported by collaborations between academic institutions and pharmaceutical companies, highlighting the compound's translational potential.

Despite its promising profile, challenges remain in the development of N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and preclinical testing. Ongoing research aims to overcome these hurdles by exploring prodrug strategies and formulation technologies to improve the compound's pharmacokinetic properties.

In conclusion, N-({2,2'-bifuran-5-yl}methyl)-2-oxoimidazolidine-1-carboxamide (CAS: 2034339-01-8) represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for understanding complex biological processes and developing novel therapeutics. Continued research and collaboration will be essential to unlock its full potential and translate these findings into clinical applications.